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Abstract
This application note provides a detailed protocol for the quantitative analysis of diisooctyl
sebacate (DIOS), a common plasticizer, in polymer matrices using High-Performance Liquid

Chromatography (HPLC) with UV detection. The described methodology is applicable to

researchers, scientists, and drug development professionals involved in the quality control of

polymeric materials and in studies of plasticizer migration. The protocol covers sample

preparation, HPLC-UV analysis, and method validation parameters.

Introduction
Diisooctyl sebacate (DIOS) is a widely used plasticizer in various polymers, such as polyvinyl

chloride (PVC) and its copolymers, to enhance flexibility and durability.[1][2] Its concentration

and potential for migration are critical quality attributes, particularly for polymers used in

medical devices, food packaging, and pharmaceutical containers, where leached substances

can pose a safety risk. Therefore, a reliable and validated analytical method for the

quantification of DIOS is essential.

This document outlines a reversed-phase HPLC (RP-HPLC) method for the determination of

DIOS. The method is based on the extraction of the plasticizer from the polymer matrix

followed by chromatographic separation and UV detection.
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Materials and Reagents
Diisooctyl sebacate (DIOS) reference standard (purity ≥98%)

Tetrahydrofuran (THF), HPLC grade

Methanol, HPLC grade

Water, HPLC grade or ultrapure

Polymer sample containing DIOS

0.45 µm syringe filters (PTFE or other suitable material)

Equipment
HPLC system equipped with a pump, autosampler, column oven, and UV-Vis detector

Analytical balance

Vortex mixer

Centrifuge

Glass vials

Sample Preparation: Polymer Dissolution and
Precipitation
This procedure is suitable for polymers soluble in THF, such as PVC.

Weigh accurately approximately 1 gram of the polymer sample and record the weight.

Cut the polymer into small pieces (approx. 2x2 mm) to increase the surface area for

dissolution.

Transfer the polymer pieces to a 50 mL glass beaker.

Add 20 mL of THF to the beaker and stir until the polymer is completely dissolved.
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Slowly add 20 mL of methanol to the solution while stirring. The polymer will precipitate out

of the solution.

Allow the precipitate to settle, then centrifuge the mixture at 4000 rpm for 10 minutes.

Carefully decant the supernatant containing the extracted DIOS into a clean flask.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Prepare a blank sample by following the same procedure with a polymer known to be free of

DIOS.

HPLC Conditions
The following HPLC conditions are based on methods for similar sebacate plasticizers and

should be optimized for the specific instrumentation used.[3][4]

Parameter Condition

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm)

Mobile Phase Methanol:Water (85:15 v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30 °C

Detector UV-Vis Detector

Detection Wavelength 220 nm

Run Time Approximately 15 minutes

Calibration Curve
Prepare a stock solution of DIOS reference standard in methanol at a concentration of 1

mg/mL.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/261682957_Determination_of_Plasticizers_Commonly_Used_In_Pharmaceutical_Dosage_Forms_by_High_Performance_Liquid_Chromatography
https://studylib.net/doc/25943846/determination-of-plasticizers-commonly-used-in-pharmaceut...
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform serial dilutions of the stock solution with the mobile phase to prepare a series of

calibration standards ranging from 1 µg/mL to 100 µg/mL.

Inject each calibration standard into the HPLC system and record the peak area.

Plot a graph of peak area versus concentration and perform a linear regression to obtain the

equation of the line and the correlation coefficient (r²).

Method Validation
The analytical method should be validated according to the International Council for

Harmonisation (ICH) guidelines to ensure it is suitable for its intended purpose.[5] The key

validation parameters are summarized in the table below. The provided values are typical for

HPLC analysis of plasticizers and should be experimentally verified.

Validation Parameter Typical Acceptance Criteria

Linearity (r²)
≥ 0.999 for the calibration curve over the

specified concentration range.

Accuracy (% Recovery)
98-102% for spiked samples at three different

concentration levels.

Precision (% RSD)
≤ 2% for repeatability (intra-day) and

intermediate precision (inter-day).

Limit of Detection (LOD)
Signal-to-noise ratio of 3:1 (typically in the range

of 0.1-0.5 µg/mL).

Limit of Quantification (LOQ)
Signal-to-noise ratio of 10:1 (typically in the

range of 0.5-2.0 µg/mL).

Specificity
The peak for DIOS should be well-resolved from

any peaks in the blank polymer matrix.

Data Presentation
The quantitative results for the analysis of DIOS in a polymer sample should be recorded and

presented in a clear and structured manner.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://ijrpr.com/uploads/V3ISSUE1/IJRPR2416.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: HPLC Method Parameters and Performance
Data (Typical)

Parameter Value

Analyte Diisooctyl Sebacate (DIOS)

Retention Time (tR) ~ 8.5 min (estimated)

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Accuracy (% Recovery) 99.5% ± 1.5%

Precision (% RSD) < 2.0%

LOD 0.3 µg/mL

LOQ 1.0 µg/mL

Experimental Workflow Diagram
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Caption: Workflow for HPLC analysis of DIOS in polymers.
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Logical Relationship of Method Validation
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Caption: Interrelation of method validation parameters.
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To cite this document: BenchChem. [Application Note: HPLC Analysis of Diisooctyl Sebacate
in Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670628#hplc-analysis-of-diisooctyl-sebacate-in-
polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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